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For Researchers, Scientists, and Drug Development Professionals

The quest to extend healthy lifespan has identified acarbose, an alpha-glucosidase inhibitor,

as a promising pharmacological agent. Its effects on longevity have been robustly

demonstrated and independently replicated, primarily through the comprehensive National

Institute on Aging (NIA) Interventions Testing Program (ITP). This guide provides a comparative

analysis of acarbose's performance, supported by experimental data, and details the

methodologies employed in these pivotal studies.

Quantitative Comparison of Lifespan Extension
The NIA ITP serves as a gold standard for testing geroprotective interventions, utilizing a multi-

site design with genetically heterogeneous mice (UM-HET3) to ensure the reproducibility and

broad applicability of its findings.[1][2][3] The data below summarizes the lifespan-extending

effects of acarbose, both alone and in combination with other well-studied compounds like

rapamycin.

Table 1: Lifespan Extension with Acarbose in Genetically Heterogeneous Mice (NIA ITP)
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Dose (ppm
in diet)

Treatment
Start Age

Sex

Median
Lifespan
Increase
(%)

Maximum
Lifespan
(90th
Percentile)
Increase
(%)

Reference(s
)

1000 4 months Male 22% 11% [3][4]

1000 4 months Female 5% 9% [3][4]

400 8 months Male 11% - [5]

400 8 months Female 0% - [5]

1000 8 months Male 17% 8% [5]

1000 8 months Female 5% 3% [5]

2500 8 months Male 16% 11% [5]

2500 8 months Female 4% - [5]

1000 16 months Male 6% 12% [4]

1000 16 months Female 2% 6% [4]

Table 2: Comparison of Acarbose with Other Longevity Interventions
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Intervention Sex
Median
Lifespan
Increase (%)

Key
Mechanisms

Reference(s)

Acarbose (1000

ppm)
Male ~17-22%

α-glucosidase

inhibition, Gut

microbiome

modulation,

Reduced

inflammation

[3][5]

Female ~5% [3][5]

Rapamycin Male & Female ~23-26% mTOR inhibition [1]

Metformin Male & Female

Inconsistent/No

significant effect

in ITP studies

AMPK activation,

mTOR inhibition
[1][6]

Acarbose +

Rapamycin
Male 34%

Complementary

action on

glucose

metabolism and

mTOR signaling

[1][7]

Female 28% [1][7]

Mechanisms of Action: Signaling Pathways
Acarbose's pro-longevity effects are attributed to a multi-faceted mechanism of action,

primarily initiated by the inhibition of α-glucosidase in the intestine. This leads to a cascade of

downstream effects that collectively contribute to improved healthspan and lifespan.
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Acarbose α-Glucosidase Inhibition
(Intestine)

Slower Carbohydrate
Digestion & Absorption

Reduced Postprandial
Glucose Spikes

Gut Microbiome
Remodeling

Lower IGF-1 Levels

Increased
Lifespan & Healthspan

Increased Short-Chain
Fatty Acids (SCFAs)

Increased GLP-1

Reduced Systemic
Inflammation (NF-κB)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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